Cas no 2803862-86-2 (3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid)

• Product Name: 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid
• CAS No: 2803862-86-2
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6083959
• PubChem ID: 139530178
• Update Time: 2025-05-24

3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-37447376
• SCHEMBL21404176
• 2803862-86-2
• 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C9H12O4/c1-13-7(10)6-4-9(8(11)12)2-5(6)3-9/h5-6H,2-4H2,1H3,(H,11,12)
• InChI Key： YTPUAOGMUBYRKS-UHFFFAOYSA-N
• SMILES： OC(C12CC(C(=O)OC)C(C1)C2)=O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid

Comprehensive Overview of 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2803862-86-2)

The compound 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2803862-86-2) is a structurally unique bicyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its bicyclo[2.1.1]hexane scaffold, combined with a methoxycarbonyl group and a carboxylic acid functionality, makes it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where rigid bicyclic frameworks are often employed to enhance binding affinity and metabolic stability.

In recent years, the demand for bicyclic compounds like 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid has surged due to their role in developing novel therapeutics. For instance, the pharmaceutical industry is exploring such scaffolds for designing protease inhibitors and GPCR modulators. Additionally, the compound’s carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility aligns with the growing trend of fragment-based drug design, where small, rigid fragments are used to build larger, more potent molecules.

From a synthetic chemistry perspective, 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2803862-86-2) presents intriguing challenges and opportunities. The bicyclo[2.1.1]hexane core is relatively underexplored compared to more common frameworks like bicyclo[2.2.2]octane, making it a valuable target for methodological development. Recent advances in photocatalysis and transition-metal-catalyzed reactions have opened new avenues for constructing such strained systems efficiently. These innovations are particularly relevant to researchers searching for sustainable synthesis methods or green chemistry approaches.

The compound’s physicochemical properties also merit discussion. The presence of both a methoxycarbonyl and a carboxylic acid group imparts moderate polarity, which can influence solubility and bioavailability—a critical consideration in medicinal chemistry. Computational studies suggest that the bicyclo[2.1.1]hexane scaffold may exhibit unique conformational preferences, potentially leading to selective interactions with biological targets. This has sparked interest in its use for bioisosteric replacements, a strategy increasingly adopted to optimize drug candidates.

Beyond pharmaceuticals, 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2803862-86-2) holds promise in material science. Its rigid structure could serve as a building block for polymers with enhanced thermal stability or mechanical properties. Researchers investigating high-performance materials are exploring such bicyclic monomers to develop next-generation coatings, adhesives, or composites. This interdisciplinary potential underscores the compound’s relevance across multiple sectors.

In summary, 3-(Methoxycarbonyl)bicyclo[2.1.1]hexane-1-carboxylic acid represents a compelling case study in modern chemical research. Its unique architecture, synthetic accessibility, and broad applicability position it as a valuable tool for addressing challenges in drug discovery, catalysis, and materials engineering. As the scientific community continues to explore unconventional molecular frameworks, compounds like this will likely play a pivotal role in shaping future innovations.